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Compound of Interest

Compound Name: Ret-IN-17

Cat. No.: B12418699

Technical Support Center: Ret-IN-17

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of Ret-IN-17, also
known as YAP-TEAD Inhibitor 1 (Peptide 17). Adherence to these guidelines is critical for
maintaining the compound's stability and ensuring experimental reproducibility.

Frequently Asked Questions (FAQS)
Q1: What is the recommended long-term storage condition for Ret-IN-17 powder?

Al: Ret-IN-17 powder should be stored at -20°C for long-term stability. Under these conditions,
the product is stable for up to 3 years.[1][2]

Q2: How should | store Ret-IN-17 after dissolving it in a solvent?

A2: Once dissolved, it is recommended to aliquot the stock solution into single-use volumes to
avoid repeated freeze-thaw cycles.[1][2] These aliquots should be stored in tightly sealed vials
at -80°C for up to one year or at -20°C for up to one month.[1][3]

Q3: In which solvent should | dissolve Ret-IN-177

A3: Ret-IN-17 is soluble in DMSO at a concentration of 200 mg/mL.[1] It is important to use
fresh, moisture-free DMSO, as absorbed moisture can reduce the solubility of the compound.

[1]
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Q4: My vial of Ret-IN-17 powder arrived at room temperature. Is it still viable?

A4: While the recommended long-term storage is at -20°C, many compounds, including
peptides like Ret-IN-17, are stable at warmer temperatures for short periods, such as during
shipping.[4][5] For optimal long-term stability, it should be transferred to a -20°C freezer upon
receipt.

Q5: The vial appears to be empty. Is there a problem with my order?

A5: If you have ordered a small quantity of Ret-IN-17, it may appear as a thin film or may not
be easily visible in the vial. Before use, ensure any powder that may have been dislodged
during shipping has settled to the bottom of the vial by gently tapping it.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving Ret-IN-17

1. Use of old or hydrated
DMSO. 2. Insufficient mixing.

1. Use fresh, anhydrous
DMSO.[1] 2. Vortex or sonicate

the solution to aid dissolution.

[2]

Precipitate forms in stock

solution after freezing

1. Supersaturated solution. 2.

Repeated freeze-thaw cycles.

1. Gently warm the solution
and vortex to redissolve.
Consider preparing a slightly
less concentrated stock
solution. 2. Ensure the stock
solution is aliquoted to

minimize freeze-thaw cycles.

[1](2]

Inconsistent experimental

results

1. Degradation of Ret-IN-17
due to improper storage. 2.
Inaccurate concentration of

stock solution.

1. Review storage conditions
and duration. If stored
improperly, obtain a new vial.
2. Re-evaluate the preparation
of the stock solution, ensuring

complete dissolution.

Reduced compound activity

1. Stock solution stored for
longer than the recommended
duration. 2. Multiple freeze-
thaw cycles of the stock

solution.

1. Prepare a fresh stock
solution from powder. 2.
Always use a fresh aliquot for

each experiment.

Quantitative Data Summary
Long-Term Storage Recommendations for Ret-IN-17
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Storage )
Form Duration Notes
Temperature
Store in a tightly
Powder -20°C 3 years _
sealed vial.[1][2]
Aliquot to avoid
In Solvent (e.g.,
-80°C 1 year repeated freeze-thaw
DMSO)
cycles.[1]
Aliquot to avoid
In Solvent (e.g.,
-20°C 1 month repeated freeze-thaw

DMSO)
cycles.[1][3]

Solubility of Ret-IN-17

Solvent Concentration

DMSO 100 mg/mL (49.5 mM)[1]

Experimental Protocols

Preparation of a 10 mM Stock Solution of Ret-IN-17 in DMSO:

o Acclimatization: Allow the vial of Ret-IN-17 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Solvent Addition: Using a calibrated pipette, add the appropriate volume of fresh, anhydrous
DMSO to the vial to achieve a final concentration of 10 mM. For example, to a 1 mg vial of
Ret-IN-17 (Molecular Weight: ~2020 g/mol ), add approximately 49.5 pL of DMSO.

» Dissolution: Vortex the vial until the powder is completely dissolved. Gentle warming or brief
sonication can be used to aid dissolution if necessary.

» Aliquoting and Storage: Dispense the stock solution into single-use, tightly sealed vials.
Store these aliquots at -80°C for up to one year or at -20°C for up to one month.

Visualizations
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Experimental Workflow for Ret-IN-17 Handling

Receive Ret-IN-17 (Powder)

Store at -20°C

Prepare Stock Solution (DMSO)

Aliquot into Single-Use Vials

Store Aliquots at -80°C or -20°C

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for the proper handling and storage of Ret-IN-17.
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Ret-IN-17 Signaling Pathway Inhibition
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Caption: Ret-IN-17 inhibits the interaction between YAP and TEAD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12418699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

